Cas no 25545-07-7 (beta-D-1-(4-Hydroxybenzoyl)glucose)

• Product Name: beta-D-1-(4-Hydroxybenzoyl)glucose
• CAS No: 25545-07-7
• Molecular Formula: C₁₃H₁₆O₈
• Molecular Weight: 300.26134
• CID: 2048696
• PubChem ID: 14132342

beta-D-1-(4-Hydroxybenzoyl)glucose Properties

Names and Identifiers

• beta-D-1-(4-Hydroxybenzoyl)glucose
• 1-(4-Hydroxybenzoyl)glucose
• 1-O-p-hydroxybenzoyl-beta-D-glucose
• CHEMBL482044
• 1-o-(4-hydroxybenzoyl)-beta-d-glucopyranose
• 1-O-4-hydroxybenzoyl-beta-D-glucose
• 4-hydroxybenzoyl glucose
• p-Hydroxybenzoyl beta-D-glucopyranoside
• 4-hydroxybenzoic acid beta-D-glucopyranosyl ester
• 1-O-(4-hydroxybenzoyl)-beta-d-glucose
• AKOS040760856
• p-hydroxybenzoyl glucose
• 25545-07-7
• CHEBI:145301
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 4-hydroxybenzoate
• DA-48964
• HY-N8821

• InChIKey： XWTGDGASXRARSP-HMUNZLOLSA-N
• Inchi： InChI=1S/C13H16O8/c14-5-8-9(16)10(17)11(18)13(20-8)21-12(19)6-1-3-7(15)4-2-6/h1-4,8-11,13-18H,5H2/t8-,9-,10+,11-,13+/m1/s1
• SMILES： C1=CC(=CC=C1C(=O)OC2C(C(C(C(O2)CO)O)O)O)O

Computed Properties

• Exact Mass: 300.08451746g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 300.08451746g/mol
• Heavy Atom Count: 21
• Complexity: 354
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Boiling Point: 578.4±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 221.6±23.6 °C
• Color/Form: Powder
• Density: 1.6±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hexoses